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Compound of Interest

Compound Name: Cefminox

Cat. No.: B1203254 Get Quote

Technical Support Center: Cefminox Sodium
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to effectively solubilize Cefminox sodium for laboratory

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Cefminox sodium and what is its mechanism of action?

A1: Cefminox sodium is a semi-synthetic, second-generation cephalosporin antibiotic.[1][2][3]

Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs).[4][5] This inhibition disrupts the final phase of peptidoglycan

synthesis, compromising the integrity of the bacterial cell wall, which ultimately leads to cell

lysis and death.[6] Cefminox sodium is notably stable against β-lactamase enzymes, which

enhances its efficacy against a broader spectrum of bacteria.[4]

Q2: In which solvents is Cefminox sodium soluble?

A2: Cefminox sodium is freely soluble in water and DMSO.[1][7] It is reported to be insoluble in

ethanol.[1][7]

Q3: What factors can influence the solubility of Cefminox sodium?
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A3: Several factors can affect the solubility of chemical compounds like Cefminox sodium,

including:

pH: The pH of the solution can significantly impact the solubility of ionizable compounds. For

Cefminox sodium dissolved in water, the resulting pH is typically between 4.5 and 6.0.[6][8]

Temperature: Generally, solubility tends to be lower in colder water. It is advisable to prepare

solutions in cold to lukewarm water to avoid potential degradation at high temperatures.[9]

Purity of Solvents: The presence of moisture in solvents like DMSO can reduce the solubility

of the compound. Using fresh, high-purity solvents is recommended.[1][2]

Particle Size: While not specific to Cefminox sodium, in general, smaller particle size can

increase the dissolution rate due to a larger surface area.[10][11][12]

Q4: How should I store Cefminox sodium powder and its stock solutions?

A4:

Powder: Lyophilized Cefminox sodium should be stored at -20°C in a desiccated

environment. In this form, it is stable for up to 36 months.[7]

Stock Solutions: In solution, it is recommended to store aliquots at -20°C and use them

within one month to prevent loss of potency.[7] To maintain stability, it is crucial to avoid

multiple freeze-thaw cycles.[1][7]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving Cefminox

Sodium

The compound is not fully

dissolving in the chosen

solvent.

1. Verify Solvent Choice:

Ensure you are using a

recommended solvent such as

high-purity water or fresh

DMSO.[1][7] 2. Gentle

Warming: Gently warm the

solution to 37°C.[3] 3.

Sonication: Use an ultrasonic

bath to aid dissolution.[3] 4.

Check for Contaminants:

Ensure the solvent has not

absorbed moisture, especially

with DMSO.[1][2]

Precipitation Observed in

Solution

The concentration may be too

high for the solvent and

storage conditions. The

solution may have become

unstable over time.

1. Review Concentration:

Ensure the desired

concentration does not exceed

the known solubility limit. 2.

Storage Conditions: Store

aliquots at -20°C and avoid

repeated freeze-thaw cycles.

[1][7] 3. Fresh Preparation:

Prepare fresh solutions for

each experiment if instability is

suspected. The package insert

for Cefminox sodium suggests

reconstituting immediately

before use.[13]

Solution Appears Discolored

High concentrations of

Cefminox sodium in certain

solutions may show slight

yellowing over time.[13]

This may not always indicate

degradation, but it is best

practice to use freshly

prepared solutions. If the

discoloration is significant, it is

advisable to prepare a new

solution.
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Quantitative Solubility Data
Solvent Solubility (mg/mL) Molar Concentration (mM)

Water 83.33 - 100[1][3][7] 153.87 - 184.65[1][3]

DMSO 86 - 100[1][7] 158.8 - 184.65[1][7]

Ethanol Insoluble (<1)[1][7] -

Note: The actual solubility may vary slightly due to batch-to-batch variations.[7]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Cefminox Sodium in Water

Materials:

Cefminox sodium powder (Molecular Weight: 541.56 g/mol )

High-purity sterile water

Sterile conical tube or vial

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of Cefminox sodium needed:

Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM × 10 mL × 541.56 g/mol / 1000 = 54.156 mg
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Weigh the Cefminox sodium: Accurately weigh 54.156 mg of Cefminox sodium powder and

transfer it to a sterile conical tube.

Add the solvent: Add 10 mL of high-purity sterile water to the tube.

Dissolve the compound: Close the tube tightly and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming (e.g., in a 37°C water bath) or sonication

can be used to facilitate dissolution.

Sterilization (Optional): If required for your experiment, filter-sterilize the solution using a 0.22

µm syringe filter.

Storage: Aliquot the stock solution into smaller, sterile tubes to avoid repeated freeze-thaw

cycles and store at -20°C for up to one month.
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Preparation

Dissolution

Final Steps

Start: Obtain Cefminox Sodium Powder

Accurately weigh the required mass

Choose appropriate solvent (Water or DMSO)

Add solvent to the powder

Vortex thoroughly

Is it fully dissolved?

Troubleshoot:
- Gentle warming (37°C)

- Sonication

No

Filter-sterilize (0.22 µm filter)
if necessary

Yes

Aliquot into smaller volumes

Store at -20°C

Ready for experiment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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